Cas no 877053-72-0 (3-Pyridinecarboxaldehyde, 2-chloro-4-(4-fluorophenyl)-)

• Product Name: 3-Pyridinecarboxaldehyde, 2-chloro-4-(4-fluorophenyl)-
• CAS No: 877053-72-0
• MF: C₁₂H₇ClFNO
• MW: 235.641485452652
• CID: 4276765
• PubChem ID: 86223757
• Update Time: 2025-10-20

3-Pyridinecarboxaldehyde, 2-chloro-4-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 2-chloro-4-(4-fluorophenyl)-
• 2-Chloro-4-(4-fluorophenyl)nicotinaldehyde
• 877053-72-0

• Inchi： 1S/C12H7ClFNO/c13-12-11(7-16)10(5-6-15-12)8-1-3-9(14)4-2-8/h1-7H
• InChI Key： PVYNDWBTJHVTMH-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=C(C=CN=1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 235.0200197g/mol
• Monoisotopic Mass: 235.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30Ų

Additional information on 3-Pyridinecarboxaldehyde, 2-chloro-4-(4-fluorophenyl)-

Introduction to 3-Pyridinecarboxaldehyde, 2-chloro-4-(4-fluorophenyl)- (CAS No. 877053-72-0)

3-Pyridinecarboxaldehyde, 2-chloro-4-(4-fluorophenyl)-, identified by its Chemical Abstracts Service (CAS) number 877053-72-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivative family, a class of molecules widely recognized for their diverse biological activities and utility in drug development. The structural features of 3-Pyridinecarboxaldehyde, 2-chloro-4-(4-fluorophenyl)-, particularly the presence of a formyl group at the third position of the pyridine ring and halogen substituents at the second and fourth positions, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The 2-chloro-4-(4-fluorophenyl) moiety in the molecular structure imparts distinct electronic and steric properties, which can influence its interactions with biological targets. Such modifications are strategically employed in medicinal chemistry to optimize binding affinity, metabolic stability, and overall pharmacokinetic profiles of drug candidates. The formyl group (aldehyde functionality) serves as a versatile handle for further chemical transformations, enabling the construction of more complex molecular architectures through condensation reactions, alkylation, or reduction to primary amines.

In recent years, 3-Pyridinecarboxaldehyde, 2-chloro-4-(4-fluorophenyl)- has been explored in several cutting-edge research studies aimed at developing novel therapeutic agents. One notable area of interest is its potential application in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed processes relevant to inflammatory and autoimmune diseases. The aldehyde group facilitates the formation of Schiff bases or imines with amino-containing compounds, leading to derivatives that exhibit inhibitory activity against key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). These enzymes play pivotal roles in mediating inflammatory responses, making them attractive drug targets.

Furthermore, the fluorophenyl substituent has been shown to enhance the lipophilicity and cell membrane permeability of drug molecules, factors critical for achieving optimal bioavailability. The presence of chlorine atoms can also modulate metabolic pathways by influencing enzyme recognition and binding interactions. These structural elements collectively contribute to the compound's potential as a building block for next-generation therapeutics.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design strategies for compounds like 3-Pyridinecarboxaldehyde, 2-chloro-4-(4-fluorophenyl)-. Molecular docking simulations have been utilized to predict binding affinities with various protein targets, including transcription factors and kinases implicated in cancer progression. The ability to model these interactions computationally accelerates the drug discovery process by allowing researchers to prioritize promising candidates based on predicted efficacy and selectivity profiles.

The synthesis of 3-Pyridinecarboxaldehyde, 2-chloro-4-(4-fluorophenyl)- typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions at specific positions on the pyridine ring followed by functional group interconversions to introduce the aldehyde moiety. Catalytic methods have been optimized to improve yields and reduce environmental impact, aligning with green chemistry principles. These synthetic routes highlight the compound's accessibility while maintaining high purity standards necessary for pharmaceutical applications.

From a biological perspective, derivatives of 3-Pyridinecarboxaldehyde, 2-chloro-4-(4-fluorophenyl)- have demonstrated interesting pharmacological properties in preclinical studies. For instance, certain analogs have exhibited inhibitory effects on bacterial enzymes involved in DNA gyrase activity, suggesting potential applications in antibiotic development. Additionally, modifications to the fluorophenyl group have led to compounds with enhanced binding affinity for viral proteases, offering new avenues for antiviral therapy.

The role of fluorine atoms in medicinal chemistry cannot be overstated; their incorporation into drug molecules often leads to improved pharmacokinetic properties due to altered electronic distributions and metabolic stability. In the case of 3-Pyridinecarboxaldehyde, 2-chloro-4-(4-fluorophenyl)-, the electron-withdrawing nature of fluorine enhances binding interactions with hydrogen bond donors or acceptors at target sites. This feature is particularly valuable when designing molecules intended for oral administration or systemic delivery.

Ongoing research continues to uncover novel applications for 3-Pyridinecarboxaldehyde, 2-chloro-4-(4-fluorophenyl)- beyond traditional pharmaceutical uses. Its structural framework makes it amenable to exploration as a ligand in material science applications, such as luminescent probes or sensors for detecting biological analytes. The compound's ability to participate in coordination chemistry with metal ions also opens doors for applications in catalysis or nanotechnology.

In conclusion,3-Pyridinecarboxaldehyde, 2-chloro-4-(4-fluorophenyl)- (CAS No. 877053-72-0) represents a versatile and promising compound with broad utility across multiple scientific disciplines. Its unique structural attributes enable its use as an intermediate in synthesizing bioactive molecules targeting various diseases. As research progresses and new methodologies emerge, this compound is poised to remain at forefront of chemical biology innovation driving advancements toward safer more effective therapeutics.